Cas no 128-20-1 (Pregnanolone)

• Product Name: Pregnanolone
• CAS No: 128-20-1
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• MDL: MFCD00067137
• CID: 36203
• Update Time: 2025-09-28

Pregnanolone Chemical and Physical Properties

Names and Identifiers

• Eltanolone
• Pregnan-3a-ol-20-one
• 3a,5b-Epimeric pregnanolone
• 5β-Pregnan-3α-ol-20-
• 5β-Pregnan-3α-ol-20-one
• Pregnan-20-one,3-hydroxy-, (3a,5b)-
• Pregnanolone
• 3alpha-hydroxy-5beta-pregnan-20-one
• 5-Pregnan-3-ol-20-one
• Butabindide oxalate
• pregnanalone
• Pregnanolone II
• SKF 6455
• NSC 82867
• EPIPREGNANOLONE
• 3α,5β-Pregnanolone
• Pregnan-3α-ol-20-one
• Pregnan-3 a -ol-20-one
• 3 a ,5 b -Epimeric pregnanolone

• MDL： MFCD00067137
• Inchi： 1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14-,15-,16+,17-,18+,19+,20+,21-/m1/s1
• InChI Key： AURFZBICLPNKBZ-YZRLXODZSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 318.25600

Experimental Properties

• Density: 1.0234 (rough estimate)
• Melting Point: 149 ºC
• Boiling Point: 397.64°C (rough estimate)
• Refractive Index: 1.5344 (estimate)
• PSA: 37.30000
• LogP: 4.59520
• Specific Rotation: D23 +59.6° (c = 0.3 in chloroform); D26 +108.5 ±1° (c = 9.23 mg/1.23 ml abs ethanol)

Pregnanolone Security Information

• Hazard Category Code： 40
• Safety Instruction： S22; S36
• RTECS：TU4384000
• Hazardous Material Identification：
• Risk Phrases：R40
• Toxicity：LD50 in mice, rats (mg/kg): 66 ± 10, 27.5 ± 2.4 i.v. (Gyermek)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives